Cas no 1439923-28-0 (2-(4-Iodophenyl)benzofuran)

2-(4-Iodophenyl)benzofuran is a halogenated benzofuran derivative characterized by the presence of an iodine substituent at the para position of the phenyl ring. This structural feature enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety acts as an effective leaving group. The compound’s rigid benzofuran core contributes to its stability and potential applications in medicinal chemistry and materials science. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks or functionalized aromatic systems. Suitable for research-scale applications, it offers consistent performance in synthetic transformations.

2-(4-Iodophenyl)benzofuran structure

Product Name:2-(4-Iodophenyl)benzofuran

CAS No:1439923-28-0

MF:C₁₄H₉IO

MW:320.125136137009

CID:4599894

Update Time:2025-05-26

2-(4-Iodophenyl)benzofuran Chemical and Physical Properties

Names and Identifiers

- 2-(4-Iodophenyl)benzofuran
- Inchi： 1S/C14H9IO/c15-12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)16-14/h1-9H
- InChI Key： CFRDNDSKFFQANU-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC=C2C=C1C1=CC=C(I)C=C1

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 382.4±25.0 °C at 760 mmHg
Flash Point: 185.1±23.2 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Iodophenyl)benzofuran Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-Iodophenyl)benzofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR340158-100mg	2-(4-Iodophenyl)benzofuran	1439923-28-0		100mg	£1120.00	2023-09-02

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Additional information on 2-(4-Iodophenyl)benzofuran

Recent Advances in the Study of 2-(4-Iodophenyl)benzofuran (CAS: 1439923-28-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Iodophenyl)benzofuran (CAS: 1439923-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 2-(4-Iodophenyl)benzofuran as a scaffold for designing novel bioactive molecules. Its benzofuran core, coupled with the iodophenyl substituent, provides a platform for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability in medicinal chemistry.

One of the most promising applications of 2-(4-Iodophenyl)benzofuran lies in its potential as an anticancer agent. In vitro studies have shown that certain derivatives exhibit potent cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancers. Mechanistic investigations suggest that these compounds may induce apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings underscore the compound's potential as a starting point for developing targeted cancer therapies.

Beyond oncology, 2-(4-Iodophenyl)benzofuran has also shown promise in neurological research. Preliminary studies indicate that some derivatives possess neuroprotective properties, potentially offering therapeutic benefits for neurodegenerative disorders like Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, further enhances its appeal as a candidate for central nervous system (CNS)-targeted drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(4-Iodophenyl)benzofuran and its derivatives. Novel catalytic systems and green chemistry approaches have been developed to improve yield and reduce environmental impact. These methodological improvements are crucial for facilitating large-scale production and further pharmacological evaluation of this compound class.

In conclusion, 2-(4-Iodophenyl)benzofuran (CAS: 1439923-28-0) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities across multiple therapeutic areas, coupled with recent synthetic advancements, position it as a valuable compound for future drug discovery efforts. Continued research into its mechanism of action and structure-activity relationships will likely yield important insights for developing more potent and selective therapeutic agents based on this chemical framework.